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Compound of Interest

Compound Name: Tofersen

Cat. No.: B15588228 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of investigational and clinical-use materials is a critical component of

laboratory and environmental safety. This guide provides essential information and a step-by-

step plan for the proper disposal of Tofersen (Qalsody®), an antisense oligonucleotide

therapeutic. Adherence to these procedures is vital for minimizing environmental impact and

ensuring a safe workplace.

As explicitly stated in the prescribing information for Tofersen, all unused medicinal products or

waste materials must be disposed of in accordance with local requirements.[1] This

underscores the importance of consulting and adhering to institutional and regional

environmental health and safety (EHS) guidelines.

Key Information for Tofersen Disposal
The following table summarizes key characteristics of Tofersen relevant to its handling and

disposal.
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Characteristic Specification Relevance to Disposal

Drug Type Antisense Oligonucleotide

Bioactive material requiring

deactivation or specialized

disposal to prevent

environmental release.

Formulation
Solution for injection in a

single-dose vial

Liquid waste stream; potential

for sharps waste (vials,

needles).

Storage
Refrigerate at 2°C to 8°C (36°F

to 46°F)

Unused, properly stored

product may be eligible for

return or redistribution

programs if applicable and

unopened.

Preservatives Contains no preservatives

Once drawn into a syringe, any

unused portion should be

discarded promptly to prevent

contamination.[1]

Disposal Directive
In accordance with local

requirements

Mandates consultation with

local and institutional EHS

protocols for pharmaceutical

waste.[1]

Procedural Workflow for Tofersen Disposal
The following diagram outlines the decision-making and operational steps for the proper

disposal of Tofersen and associated materials.
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Tofersen Disposal Workflow

Step-by-Step Disposal Protocol
This protocol provides a general framework for the disposal of Tofersen. Always operate under

the direct guidance of your institution's approved standard operating procedures (SOPs) and in

compliance with local, state, and federal regulations.

1. Personal Protective Equipment (PPE):

At a minimum, wear standard laboratory PPE, including a lab coat, safety glasses, and nitrile

gloves, when handling Tofersen waste.

2. Segregation of Waste:

Unused Tofersen Solution: Do not dispose of unused Tofersen solution down the drain. It

should be collected as pharmaceutical or chemical waste. If the amount is small, it can be

left in the original vial for disposal. If larger quantities of unused solution are generated, they

should be collected in a designated, properly labeled hazardous waste container.
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Empty Vials: Once empty, the single-dose vials are considered sharps. Do not crush or break

the vials. Place them directly into a designated sharps container.[1]

Contaminated Materials: Any materials that have come into direct contact with Tofersen,

such as syringes, needles, gloves, and absorbent pads, should be considered contaminated

waste. Needles and syringes should be disposed of in a sharps container. Other soft

materials should be placed in a designated biohazard or pharmaceutical waste bag.

3. Waste Containment and Labeling:

Pharmaceutical/Chemical Waste: The container for unused Tofersen solution should be

clearly labeled with "Hazardous Waste," the name "Tofersen," and the approximate

concentration and quantity. The container must be kept closed when not in use.

Sharps Containers: Sharps containers should be puncture-resistant, leak-proof, and properly

labeled. Do not overfill sharps containers.

Biohazard/Pharmaceutical Waste Bags: These should be appropriately colored and labeled

according to your institution's guidelines.

4. Storage of Waste:

Store all segregated Tofersen waste in a designated and secure satellite accumulation area

within the laboratory until it is collected by your institution's EHS personnel or a licensed

hazardous waste contractor.

5. Final Disposal:

The final disposal of Tofersen waste will be determined by your institution's waste

management program and local regulations. Common disposal methods for pharmaceutical

waste include incineration by a licensed hazardous waste facility.

Never dispose of Tofersen or its containers in the regular trash or recycling.

6. Documentation:
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Maintain accurate records of the disposal of Tofersen, including quantities and dates, as

required by your institution's EHS department and any applicable regulations. This is often

done through a hazardous waste manifest system.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and compliant disposal of Tofersen, thereby protecting both human health and the

environment. Always prioritize safety and regulatory compliance in all laboratory operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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